Cas no 605629-10-5 (1-Piperidinecarbothioamide,4-(2-benzothiazolyl)-N-(3,4-dimethylphenyl)-(9CI))

• Product Name: 1-Piperidinecarbothioamide,4-(2-benzothiazolyl)-N-(3,4-dimethylphenyl)-(9CI)
• CAS No: 605629-10-5
• MF: C₂₁H₂₃N₃S₂
• MW: 381.557421922684
• CID: 952360
• PubChem ID: 1430471
• Update Time: 2025-04-19

1-Piperidinecarbothioamide,4-(2-benzothiazolyl)-N-(3,4-dimethylphenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarbothioamide,4-(2-benzothiazolyl)-N-(3,4-dimethylphenyl)-(9CI)
• AKOS000764842
• 4-Benzothiazol-2-yl-piperidine-1-carbothioic acid (3,4-dimethyl-phenyl)-amide
• 1-PIPERIDINECARBOTHIOAMIDE, 4-(2-BENZOTHIAZOLYL)-N-(3,4-DIMETHYLPHENYL)-
• MLS000555248
• DB-268495
• CHEMBL1324052
• HMS2501C05
• 605629-10-5
• SMR000173493

• Inchi： 1S/C21H23N3S2/c1-14-7-8-17(13-15(14)2)22-21(25)24-11-9-16(10-12-24)20-23-18-5-3-4-6-19(18)26-20/h3-8,13,16H,9-12H2,1-2H3,(H,22,25)
• InChI Key： PXPDQLFFTMJSNY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1CCN(C(NC2C=CC(C)=C(C)C=2)=S)CC1

Computed Properties

• Exact Mass: 381.133
• Monoisotopic Mass: 381.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 88.5Ų